Cas no 1899092-91-1 (tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate
• CAS No: 1899092-91-1
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6286075
• PubChem ID: 117415456
• Update Time: 2025-10-11

tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate
• EN300-1873004
• tert-butyl N-[5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenyl]carbamate
• 1899092-91-1

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-11-9-10(5-4-8-15)6-7-12(11)17/h4-7,9,17H,8,15H2,1-3H3,(H,16,18)/b5-4+
• InChI Key： MEZYXICKRBPLKD-SNAWJCMRSA-N
• SMILES： O(C(NC1C(=CC=C(/C=C/CN)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate

Professional Introduction to Compound with CAS No. 1899092-91-1 and Product Name: tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate

The compound with the CAS number 1899092-91-1 and the product name tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The presence of functional groups such as the hydroxyphenyl moiety and the tert-butyl carbamate moiety makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel pharmacophores that can modulate biological pathways effectively. The hydroxyphenyl group, known for its ability to interact with various biological targets, has been extensively studied for its role in drug design. Similarly, the tert-butyl carbamate group is often employed to enhance the metabolic stability of drug candidates. The combination of these groups in tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate suggests a compound with potential therapeutic benefits.

One of the most compelling aspects of this compound is its structural complexity, which allows for a high degree of customization in drug design. Researchers have been exploring ways to leverage this complexity to develop new drugs that are more effective and have fewer side effects. For instance, studies have shown that compounds containing the hydroxyphenyl group can exhibit significant anti-inflammatory properties. This has led to investigations into their potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The tert-butyl carbamate moiety further enhances the therapeutic potential of this compound by providing a stable scaffold for further chemical modifications. This stability is crucial for ensuring that the drug candidate remains active in vivo and does not degrade prematurely. Additionally, the presence of an amine group in the 3-aminoprop-1-en-1-yl moiety opens up possibilities for further derivatization, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By using sophisticated algorithms and machine learning models, scientists can identify promising candidates for further experimental validation. In this context, tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate has emerged as a candidate that warrants further investigation due to its unique structural features.

One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers can develop targeted therapies that are more effective and have fewer off-target effects. The hydroxyphenyl group in tert-butyl N-5-(3-aminoprop-1-en-1-yl)-2-hydroxyphenylcarbamate is well-suited for interacting with kinase active sites, making it a valuable building block for such inhibitors.

Another exciting application of this compound is in the field of neurology. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the aggregation of misfolded proteins in the brain. Small molecules that can prevent or reverse these aggregations have shown great promise in preclinical studies. The structural features of tert-butyl N-5-(3-aminoprop-1-en-1-y l)-2-hydroxyphen ylcarbamate, particularly its ability to interact with aromatic amino acid residues found in these proteins, make it a potential candidate for developing novel therapeutics.

In conclusion, tert-butyl N-5-(3-amino prop -1-en -1 -y l)-2-hydrox y phen ylcarb amate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a compound worthy of further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in shaping the future of medicine.